Cas no 2137777-89-8 (Cyclopentane, [3-chloro-1-(chloromethyl)-3-buten-1-yl]-)

• Product Name: Cyclopentane, [3-chloro-1-(chloromethyl)-3-buten-1-yl]-
• CAS No: 2137777-89-8
• MF: C₁₀H₁₆Cl₂
• MW: 207.140041351318
• CID: 5286278
• Update Time: 2025-05-30

Cyclopentane, [3-chloro-1-(chloromethyl)-3-buten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, [3-chloro-1-(chloromethyl)-3-buten-1-yl]-

• Inchi： 1S/C10H16Cl2/c1-8(12)6-10(7-11)9-4-2-3-5-9/h9-10H,1-7H2
• InChI Key： SYCGKYQMQAYRMN-UHFFFAOYSA-N
• SMILES： C1(C(CCl)CC(Cl)=C)CCCC1

Additional information on Cyclopentane, [3-chloro-1-(chloromethyl)-3-buten-1-yl]-

Introduction to Cyclopentane, [3-chloro-1-(chloromethyl)-3-buten-1-yl]- (CAS No. 2137777-89-8)

Cyclopentane, specifically the derivative 3-chloro-1-(chloromethyl)-3-buten-1-yl-, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, identified by its unique chemical structure and designated with the CAS number 2137777-89-8, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecules.

The molecular structure of this compound features a cyclopentane ring substituted with a chloro and chloromethyl group on the 3-position, and a butenyl side chain. This arrangement imparts unique reactivity and makes it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of both chloro and chloromethyl groups suggests that this compound can undergo a variety of chemical transformations, including nucleophilic substitution reactions, which are commonly employed in drug development.

In recent years, there has been growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. The structural features of Cyclopentane, [3-chloro-1-(chloromethyl)-3-buten-1-yl]- make it an attractive candidate for such efforts. Researchers have been exploring its utility in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound can interact with specific enzymes involved in cancer metabolism, offering a potential therapeutic approach.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the yield but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

One of the most compelling aspects of Cyclopentane, [3-chloro-1-(chloromethyl)-3-buten-1-yl]- is its versatility in medicinal chemistry. Its structural motif allows for modifications at multiple positions, enabling chemists to tailor its properties for specific biological targets. For example, by introducing different functional groups or altering the substitution pattern on the cyclopentane ring, researchers can fine-tune the compound's solubility, bioavailability, and binding affinity to biological receptors.

Recent research has also highlighted the potential of this compound in materials science. The rigid cyclopentane ring can serve as a stable core for designing polymers and other materials with unique mechanical and thermal properties. Additionally, the presence of reactive sites like chloro and chloromethyl groups allows for further functionalization, making it a versatile precursor for creating advanced materials with tailored characteristics.

The pharmacological evaluation of derivatives derived from Cyclopentane, [3-chloro-1-(chloromethyl)-3-buten-1-yl]- has revealed promising results in preclinical studies. These studies have demonstrated that certain analogs exhibit significant inhibitory activity against target enzymes and receptors associated with various diseases. For instance, some derivatives have shown potential in inhibiting kinases involved in tumor growth and progression. Such findings underscore the importance of this compound as a lead molecule in drug discovery efforts.

The regulatory landscape for new chemical entities like this one is stringent but well-established. Manufacturers must adhere to rigorous guidelines to ensure safety and efficacy before commercialization. Good Manufacturing Practices (GMP) are followed to maintain high-quality standards throughout production. Additionally, comprehensive toxicological studies are conducted to assess potential health risks associated with exposure to this compound.

The future prospects for Cyclopentane, [3-chloro-1-(chloromethyl)-3-buten-1-yl]- appear bright, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. Collaborative efforts between academic institutions and industry players are likely to drive innovation in this field. As our understanding of molecular interactions deepens, new derivatives with enhanced properties are expected to emerge from laboratories worldwide.

In conclusion, Cyclopentane derivative [3-chloro-1-(chloromethyl)-3-buten-1-yl]-, identified by CAS No. 2137777-89-8, represents a significant advancement in synthetic chemistry and drug development. Its unique structural features offer diverse opportunities for applications across multiple scientific disciplines. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in addressing global challenges in medicine and materials science.